Cas no 356531-43-6 (N-(4-fluorophenyl)methyl-4-methoxyaniline)

• Product Name: N-(4-fluorophenyl)methyl-4-methoxyaniline
• CAS No: 356531-43-6
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• MDL: MFCD03210757
• CID: 2950916
• PubChem ID: 964317
• Update Time: 2025-10-28

N-(4-fluorophenyl)methyl-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorobenzyl)-4-methoxyaniline
• N-[(4-fluorophenyl)methyl]-4-methoxyaniline
• Oprea1_707978
• N-(4-Methoxyphenyl)-4-fluorobenzenemethanamine
• Z57328997
• S2Y
• N-(4-fluorophenyl)methyl-4-methoxyaniline
• AKOS000241650
• EN300-33048
• MFCD03210757
• 356531-43-6
• CS-0246464
• GPA53143

• MDL： MFCD03210757
• Inchi： 1S/C14H14FNO/c1-17-14-8-6-13(7-9-14)16-10-11-2-4-12(15)5-3-11/h2-9,16H,10H2,1H3
• InChI Key： QHNUQKUZGHGTCA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 231.105942232g/mol
• Monoisotopic Mass: 231.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3

Additional information on N-(4-fluorophenyl)methyl-4-methoxyaniline

N-(4-Fluorophenyl)methyl-4-methoxyaniline: A Comprehensive Overview

N-(4-Fluorophenyl)methyl-4-methoxyaniline, also known by its CAS number 356531-43-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a fluorophenyl group and a methoxyaniline moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable material in both academic research and industrial applications.

The molecular formula of N-(4-fluorophenyl)methyl-4-methoxyaniline is C12H12FNO, with a molecular weight of 207.21 g/mol. Its structure consists of a benzene ring substituted with a fluorine atom at the para position and a methoxy group at the meta position. The aniline group further enhances its reactivity, making it suitable for various synthetic transformations. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, including pharmaceuticals and agrochemicals.

One of the most notable aspects of N-(4-fluorophenyl)methyl-4-methoxyaniline is its role in medicinal chemistry. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and antitumor agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding underscores its potential as a lead compound for drug discovery.

In addition to its medicinal applications, N-(4-fluorophenyl)methyl-4-methoxyaniline has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). A recent investigation revealed that incorporating this compound into MOFs significantly enhances their gas adsorption capabilities, making them promising candidates for industrial gas separation processes.

The synthesis of N-(4-fluorophenyl)methyl-4-methoxyaniline typically involves multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these processes to improve yield and purity, ensuring scalability for industrial production. Furthermore, advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

From an environmental perspective, understanding the degradation pathways of N-(4-fluorophenyl)methyl-4-methoxyaniline is crucial for assessing its ecological impact. Recent studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This property aligns with growing industry demands for sustainable chemical processes.

In conclusion, N-(4-fluorophenyl)methyl-4-methoxyaniline stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key material for future innovations. As research continues to uncover new potentials for this compound, its role in driving scientific progress is expected to grow significantly.